Quest for a highly connected robust porous metal–organic framework on the basis of a bifunctional linear linker and a rare heptanuclear zinc cluster†
Chemical Communications Pub Date: 2013-09-18 DOI: 10.1039/C3CC45986A
Abstract
A strategy for building highly connected robust MOFs from linear ligands is exemplified by the construction of MTAF-4, a rare (6,9)-connected MOF, based on the custom-designed bifunctional linear ligand, 4-(1,2,3-triazol-4-yl)-benzoate, that connects two types of highly connected zinc cluster moieties generated in situ. MTAF-4 is robust and permanently microporous and is capable of adsorbing CO2, H2 and CH4 under high pressures.
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